Cas no 944283-40-3 (Boc-L-Thr(Fmoc-L-Phe)-OH)

• Product Name: Boc-L-Thr(Fmoc-L-Phe)-OH
• CAS No: 944283-40-3
• MF: C₃₃H₃₆N₂O₈
• MW: 588.6475
• CID: 5051526
• Update Time: 2025-05-21

Boc-L-Thr(Fmoc-L-Phe)-OH Chemical and Physical Properties

Names and Identifiers

• Boc-L-Thr(Fmoc-L-Phe)-OH
• Boc-Thr(Fmoc-Phe)-OH
• Boc-Thr(Phe-FMoc)-OH
• Boc-L-Thr(Fmoc-Phe)-OH
• Boc-Thr(Fmoc-L-Phe)-OH
• L-Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, (1R)-2-carboxy-2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methylethyl ester

• Inchi： 1S/C33H36N2O8/c1-20(28(29(36)37)35-32(40)43-33(2,3)4)42-30(38)27(18-21-12-6-5-7-13-21)34-31(39)41-19-26-24-16-10-8-14-22(24)23-15-9-11-17-25(23)26/h5-17,20,26-28H,18-19H2,1-4H3,(H,34,39)(H,35,40)(H,36,37)/t20-,27+,28+/m1/s1
• InChI Key： BOXLGVQSIUZTTI-ANFLZCCJSA-N
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[C@]([H])(C([H])([H])[H])[C@@]([H])(C(=O)O[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 588.24716611 g/mol
• Monoisotopic Mass: 588.24716611 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 14
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 140
• Molecular Weight: 588.6

Additional information on Boc-L-Thr(Fmoc-L-Phe)-OH

Comprehensive Guide to Boc-L-Thr(Fmoc-L-Phe)-OH (CAS No. 944283-40-3): Properties, Applications, and Market Insights

Boc-L-Thr(Fmoc-L-Phe)-OH (CAS No. 944283-40-3) is a specialized protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound combines the protective groups Boc (tert-butoxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl), making it a versatile building block for complex peptide sequences. Researchers and manufacturers value this compound for its high purity, stability, and compatibility with solid-phase peptide synthesis (SPPS) methodologies.

The molecular structure of Boc-L-Thr(Fmoc-L-Phe)-OH features L-threonine protected by a Boc group and L-phenylalanine protected by an Fmoc group. This dual-protection strategy allows for selective deprotection during peptide chain assembly, which is crucial for synthesizing peptides with specific sequences. The compound's CAS No. 944283-40-3 serves as a unique identifier in chemical databases and regulatory documentation.

In recent years, the demand for custom peptide synthesis has surged due to advancements in biopharmaceuticals and therapeutic peptides. Boc-L-Thr(Fmoc-L-Phe)-OH plays a critical role in developing peptide-based drugs, including those targeting metabolic disorders, cancer, and infectious diseases. Its compatibility with automated peptide synthesizers makes it a preferred choice for high-throughput production.

One of the most searched questions in the field is: "How to optimize Boc and Fmoc deprotection in peptide synthesis?" This reflects the growing interest in improving synthesis efficiency. Boc-L-Thr(Fmoc-L-Phe)-OH addresses this need by offering orthogonal protection, where the Boc group can be removed under acidic conditions without affecting the Fmoc group, and vice versa under basic conditions.

The pharmaceutical industry extensively uses Boc-L-Thr(Fmoc-L-Phe)-OH in developing peptide vaccines and drug delivery systems. Recent studies highlight its application in creating targeted cancer therapies, where peptides are designed to bind specifically to tumor cells. This aligns with the current trend of personalized medicine and precision oncology.

From a market perspective, the global peptide synthesis reagents market is projected to grow significantly, driven by increased R&D investment in peptide therapeutics. Boc-L-Thr(Fmoc-L-Phe)-OH suppliers are focusing on enhancing purity levels (>98%) to meet the stringent requirements of GMP-compliant peptide production. The compound's stability under various storage conditions also makes it a reliable reagent for long-term research projects.

Researchers frequently search for "Boc-L-Thr(Fmoc-L-Phe)-OH solubility and handling", indicating practical concerns in laboratory use. This compound is typically soluble in polar aprotic solvents like DMF and DMSO, which are commonly used in SPPS. Proper handling includes storage at -20°C in a dry environment to prevent degradation of the Fmoc group.

In conclusion, Boc-L-Thr(Fmoc-L-Phe)-OH (CAS No. 944283-40-3) represents an essential tool in modern peptide chemistry. Its unique protection scheme, compatibility with automated synthesis, and applications in cutting-edge therapeutics position it as a valuable compound for both academic and industrial research. As peptide-based therapies continue to gain traction in medicine, the importance of high-quality building blocks like this will only increase.